Cas no 223126-96-3 ([1,1'-Biphenyl]-4-carboxylicacid, 3'-(hydroxymethyl)-, methyl ester)

[1,1'-Biphenyl]-4-carboxylic acid, 3'-(hydroxymethyl)-, methyl ester is a biphenyl derivative featuring a carboxylic acid methyl ester at the 4-position and a hydroxymethyl group at the 3'-position. This compound is valued for its versatile reactivity, serving as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The hydroxymethyl group offers a functional handle for further derivatization, while the ester moiety enhances solubility and facilitates downstream transformations. Its rigid biphenyl core contributes to structural stability, making it useful in designing molecular scaffolds. The compound is typically handled under standard laboratory conditions, ensuring compatibility with a range of synthetic protocols.

[1,1'-Biphenyl]-4-carboxylicacid, 3'-(hydroxymethyl)-, methyl ester structure

223126-96-3 structure

Product Name:[1,1'-Biphenyl]-4-carboxylicacid, 3'-(hydroxymethyl)-, methyl ester

CAS No:223126-96-3

MF:C₁₅H₁₄O₃

MW:242.269864559174

CID:244479

PubChem ID:1392389

Update Time:2025-05-28

[1,1'-Biphenyl]-4-carboxylicacid, 3'-(hydroxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-4-carboxylicacid, 3'-(hydroxymethyl)-, methyl ester
- METHYL 4-(3-HYDROXYMETHYLPHENYL)BENZOATE
- AC1LRC8J
- AG-E-63017
- CTK4E9169
- Methyl 3'-(hydroxymethyl)[1,1'-biphenyl]-4-carboxylate
- methyl 3'-(hydroxymethyl)biphenyl-4-carboxylate
- methyl 3'-hydroxymethylbiphenyl-4-carboxylate
- SureCN6714949
- 223126-96-3
- Methyl3'-(hydroxymethyl)-[1,1'-biphenyl]-4-carboxylate
- Methyl 3'-(hydroxymethyl)bi-phenyl-4-carboxylate
- DTXSID60362616
- Methyl 4-[3-(hydroxymethyl)phenyl]benzoate
- AOLDHHIJNRNIEB-UHFFFAOYSA-N
- BB 0223693
- AKOS004118947
- SCHEMBL6714949
- Methyl 3'-(hydroxymethyl)-[1,1'-biphenyl]-4-carboxylate
- MDL： MFCD05979035
- Inchi： 1S/C15H14O3/c1-18-15(17)13-7-5-12(6-8-13)14-4-2-3-11(9-14)10-16/h2-9,16H,10H2,1H3
- InChI Key： AOLDHHIJNRNIEB-UHFFFAOYSA-N
- SMILES： OCC1=CC=CC(=C1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

Exact Mass: 242.094
Monoisotopic Mass: 242.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53000
LogP: 2.63250

[1,1'-Biphenyl]-4-carboxylicacid, 3'-(hydroxymethyl)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Crysdot LLC	CD12094629-1g	Methyl 3'-(hydroxymethyl)-[1,1'-biphenyl]-4-carboxylate	223126-96-3	97%	1g	$424	2024-07-24
Crysdot LLC	CD12094629-5g	Methyl 3'-(hydroxymethyl)-[1,1'-biphenyl]-4-carboxylate	223126-96-3	97%	5g	$1131	2024-07-24